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N-alpha-Fmoc-Ng-nitro-L-arginine technical data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fmoc-D-Arg(NO2)-OH

CAS No.: 160347-94-4

Cat. No.: S735168

Chemical and Physical Properties

The table below summarizes the core technical data for N-alpha-Fmoc-Ng-nitro-L-arginine (CAS 58111-94-
7).

Property Specification / Value
CAS Number 58111-94-7 [1] [2]
Molecular Formula Cy1Hy3N506 [1] [2]
Molecular Weight 441.4 g/mol [1]
Purity 299% (HPLC) [2]
Form White powder [2]
Storage 2-8 °C [2]

Density (Predicted) 1.47 + 0.1 g/cm3 [2]
pKa (Predicted) 3.81+£0.21 [2]

Primary Application Used in peptide synthesis as a protected arginine building block [1].

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s735168?utm_src=pdf-body
https://www.smolecule.com/products/s735168?utm_src=pdf-interest
https://www.peptide.com/product/fmoc-argno2-oh-58111-94-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7477676.htm
https://www.peptide.com/product/fmoc-argno2-oh-58111-94-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7477676.htm
https://www.peptide.com/product/fmoc-argno2-oh-58111-94-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7477676.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7477676.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7477676.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7477676.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7477676.htm
https://www.peptide.com/product/fmoc-argno2-oh-58111-94-7/
https://www.smolecule.com/products/s735168?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Property Specification / Value
Sidechain The nitro (NO2) protecting group on the arginine sidechain can be removed
Deprotection with Pd/H, [1].

Applications and Biological Context

This compound is a derivative of Nw-Nitro-L-arginine, a well-characterized inhibitor of nitric oxide
synthase (NOS) [3] [4]. The following diagram illustrates the core nitric oxide signaling pathway that this

compound class affects.
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Handling and Safety

Although a specific safety data sheet (SDS) for this Fmoc-protected compound was not located, general
laboratory precautions for handling fine chemical powders should be followed. The recommended personal

protective equipment includes gloves, eyeshields, and type N95 (US) respirators [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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